Cas no 1864062-42-9 (3-(Pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride)
3-(Pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride
- 3-(pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane;hydrochloride
- 3-(Pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride
-
- MDL: MFCD28126288
- Inchi: 1S/C13H18N2.ClH/c1-2-13-9-11(8-12(1)15-13)7-10-3-5-14-6-4-10;/h3-6,11-13,15H,1-2,7-9H2;1H
- InChI Key: CUOIIHLYDULGCA-UHFFFAOYSA-N
- SMILES: Cl.N1C2CCC1CC(CC1C=CN=CC=1)C2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 199
- Topological Polar Surface Area: 24.9
3-(Pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P221326-100mg |
3-(pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride |
1864062-42-9 | 100mg |
$ 160.00 | 2022-06-03 | ||
| TRC | P221326-500mg |
3-(pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride |
1864062-42-9 | 500mg |
$ 660.00 | 2022-06-03 | ||
| TRC | P221326-1g |
3-(pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride |
1864062-42-9 | 1g |
$ 1000.00 | 2022-06-03 | ||
| Enamine | EN300-240894-0.05g |
3-[(pyridin-4-yl)methyl]-8-azabicyclo[3.2.1]octane hydrochloride |
1864062-42-9 | 95% | 0.05g |
$744.0 | 2024-06-19 | |
| Enamine | EN300-240894-0.1g |
3-[(pyridin-4-yl)methyl]-8-azabicyclo[3.2.1]octane hydrochloride |
1864062-42-9 | 95% | 0.1g |
$779.0 | 2024-06-19 | |
| Enamine | EN300-240894-0.25g |
3-[(pyridin-4-yl)methyl]-8-azabicyclo[3.2.1]octane hydrochloride |
1864062-42-9 | 95% | 0.25g |
$814.0 | 2024-06-19 | |
| Enamine | EN300-240894-0.5g |
3-[(pyridin-4-yl)methyl]-8-azabicyclo[3.2.1]octane hydrochloride |
1864062-42-9 | 95% | 0.5g |
$849.0 | 2024-06-19 | |
| Enamine | EN300-240894-1.0g |
3-[(pyridin-4-yl)methyl]-8-azabicyclo[3.2.1]octane hydrochloride |
1864062-42-9 | 95% | 1.0g |
$884.0 | 2024-06-19 | |
| Enamine | EN300-240894-2.5g |
3-[(pyridin-4-yl)methyl]-8-azabicyclo[3.2.1]octane hydrochloride |
1864062-42-9 | 95% | 2.5g |
$1735.0 | 2024-06-19 | |
| Enamine | EN300-240894-5.0g |
3-[(pyridin-4-yl)methyl]-8-azabicyclo[3.2.1]octane hydrochloride |
1864062-42-9 | 95% | 5.0g |
$2566.0 | 2024-06-19 |
3-(Pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 3-(Pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride
Comprehensive Overview of 3-(Pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride (CAS No. 1864062-42-9)
The compound 3-(Pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride (CAS No. 1864062-42-9) is a structurally unique bicyclic amine derivative with significant potential in pharmaceutical research. Its molecular framework combines a pyridine moiety with an 8-azabicyclo[3.2.1]octane core, making it a subject of interest for drug discovery targeting neurological and metabolic disorders. Researchers are increasingly exploring its role as a ligand for nicotinic acetylcholine receptors (nAChRs), a hotspot in contemporary neuropharmacology due to its implications in cognitive enhancement and addiction therapy.
In recent years, the demand for novel small-molecule modulators of nAChRs has surged, driven by the need for treatments addressing Alzheimer's disease, Parkinson's disease, and smoking cessation. The 3-(Pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane scaffold has shown promise in preclinical studies due to its ability to interact with α4β2 and α7 nAChR subtypes, which are critical for synaptic plasticity and memory formation. This aligns with trending searches like "nAChR modulators for cognition" and "new targets for neurodegenerative diseases," reflecting broader scientific and public interest.
Synthetic routes to CAS 1864062-42-9 often involve multi-step organic transformations, including reductive amination and hydrochloride salt formation to improve solubility. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity, a topic frequently queried in forums like "how to validate novel pharmaceutical intermediates." The compound's logP and pKa values further underscore its drug-like properties, catering to queries about "ADME profiling of bicyclic amines."
Beyond neuroscience, 3-(Pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride has garnered attention in oncology research. Its structural similarity to tropane alkaloids suggests potential applications in cancer cell signaling inhibition, particularly in pathways involving GPCRs or kinase cascades. This versatility answers frequent search trends like "repurposing bicyclic compounds for cancer" and "dual-targeting drug design," highlighting its cross-disciplinary relevance.
From a commercial perspective, suppliers of CAS 1864062-42-9 emphasize its availability in milligram to kilogram scales, with certifications like COA and GMP compliance to meet regulatory standards. Such details address common procurement questions such as "sourcing high-purity research chemicals" and "scalability of niche pharmacophores." The compound's stability under ambient conditions (25°C, 60% RH) also makes it practical for global distribution.
In summary, 3-(Pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride exemplifies the convergence of synthetic chemistry and translational medicine. Its dual applicability in neurological and oncological research, coupled with robust physicochemical properties, positions it as a valuable tool for addressing unmet medical needs. As AI-driven drug discovery accelerates, compounds like this will remain pivotal in bridging computational predictions with experimental validation—a theme resonating in searches for "next-gen neurotherapeutics" and "AI-augmented molecular design."
1864062-42-9 (3-(Pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)